![molecular formula C16H25N3 B7560387 2-(2-Piperazin-1-ylethyl)-1,3,4,5-tetrahydro-2-benzazepine](/img/structure/B7560387.png)
2-(2-Piperazin-1-ylethyl)-1,3,4,5-tetrahydro-2-benzazepine
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Overview
Description
2-(2-Piperazin-1-ylethyl)-1,3,4,5-tetrahydro-2-benzazepine, commonly known as BRL-15572, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BRL-15572 belongs to the class of benzazepine derivatives, which are known to have a wide range of pharmacological activities.
Scientific Research Applications
BRL-15572 has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of anxiety and depression. BRL-15572 has also been shown to have antipsychotic effects, making it a potential treatment for schizophrenia. Additionally, BRL-15572 has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.
Mechanism of Action
BRL-15572 acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By blocking the dopamine D3 receptor, BRL-15572 modulates the activity of the dopamine system, leading to its therapeutic effects. BRL-15572 has also been shown to modulate the activity of other neurotransmitter systems, including the serotonin and glutamate systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. BRL-15572 has also been shown to decrease the levels of inflammatory cytokines, which may contribute to its anti-inflammatory effects. Additionally, BRL-15572 has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
BRL-15572 has several advantages for lab experiments. It has high potency and selectivity for the dopamine D3 receptor, making it a valuable tool for studying the role of this receptor in various physiological and pathological processes. BRL-15572 also has good pharmacokinetic properties, making it suitable for in vivo studies. However, BRL-15572 has some limitations for lab experiments. It has poor solubility in water, which may limit its use in certain experimental setups. Additionally, BRL-15572 has not been extensively studied in humans, which may limit its translational potential.
Future Directions
There are several future directions for the study of BRL-15572. One direction is to further explore its therapeutic potential in various psychiatric and neurological disorders. Another direction is to investigate its effects on other neurotransmitter systems, such as the GABA and opioid systems. Additionally, future studies could investigate the effects of BRL-15572 on neuroinflammation and neurodegeneration. Finally, the development of more potent and selective derivatives of BRL-15572 could lead to the discovery of novel therapeutics for various disorders.
Synthesis Methods
The synthesis of BRL-15572 involves a multi-step process that starts with the reaction of 4-fluoro-3-nitrobenzoic acid with 1,2-diaminoethane to form 2-(2-Aminoethyl)-1,3,4,5-tetrahydrobenzo[b][1,4]diazepine. This intermediate is then reacted with piperazine to form BRL-15572. The synthesis of BRL-15572 has been optimized to produce high yields and purity, making it suitable for further research and development.
properties
IUPAC Name |
2-(2-piperazin-1-ylethyl)-1,3,4,5-tetrahydro-2-benzazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3/c1-2-5-16-14-19(9-3-6-15(16)4-1)13-12-18-10-7-17-8-11-18/h1-2,4-5,17H,3,6-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADLJBMFWJUHGHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CN(C1)CCN3CCNCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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